Cas no 866143-89-7 (4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate)

• Product Name: 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate
• CAS No: 866143-89-7
• MF: C₁₆H₁₄F₃N₃O₃S
• MW: 385.360872745514
• CID: 6783061
• PubChem ID: 1489070
• Update Time: 2025-10-29

4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 866143-89-7
• 9P-573S
• (4-methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate
• (4-methoxyphenyl)methylN-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate
• AKOS005104011
• CHEMBL1313596
• HMS2340C11
• MLS000541506
• SMR000126364
• 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate
• (4-methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]carbamate

• Inchi： 1S/C16H14F3N3O3S/c1-22-14-11(13(21-22)16(17,18)19)7-12(26-14)20-15(23)25-8-9-3-5-10(24-2)6-4-9/h3-7H,8H2,1-2H3,(H,20,23)
• InChI Key： YSKRSHBYALGTMX-UHFFFAOYSA-N
• SMILES： S1C(=CC2C(C(F)(F)F)=NN(C)C1=2)NC(=O)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 385.07079698g/mol
• Monoisotopic Mass: 385.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.6Ų

Additional information on 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate

4-Methoxybenzyl N-[1-Methyl-3-(Trifluoromethyl)-1H-Thieno[2,3-c]Pyrazol-5-Yl]Carbamate: A Comprehensive Overview

The compound with CAS No. 866143-89-7, commonly referred to as 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as intermediates for drug synthesis. The structure of this compound is characterized by a 4-methoxybenzyl group attached to a thienopyrazole ring system, which introduces unique electronic and steric properties that make it valuable for research and development.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of a trifluoromethyl group in the thienopyrazole ring enhances the compound's stability and bioavailability, making it a promising candidate for drug discovery. Researchers have explored the potential of this compound as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets for developing treatments for Alzheimer's disease and other related conditions.

The synthesis of 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. The reaction sequence typically includes the formation of the thienopyrazole core through cyclization reactions, followed by functionalization with the methoxybenzyl group via nucleophilic substitution or coupling reactions.

In terms of applications, this compound has shown remarkable activity in preclinical studies as a potential anti-inflammatory agent. Its ability to inhibit cyclooxygenase (COX) enzymes suggests its utility in treating inflammatory diseases such as arthritis. Additionally, the compound has demonstrated selective cytotoxicity against various cancer cell lines, indicating its potential role in anticancer therapy. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

The structural versatility of 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate also makes it an attractive candidate for agrochemical applications. Its ability to act as a herbicide or insecticide has been explored in recent studies, with promising results in controlling key agricultural pests. The trifluoromethyl group contributes to its lipophilicity, which enhances its ability to penetrate plant tissues and target specific biochemical pathways.

From a synthetic chemistry perspective, this compound serves as a valuable building block for constructing more complex molecular architectures. Its modular design allows chemists to introduce additional functional groups or modify existing ones to tailor its properties for specific applications. For instance, substituting the methoxy group with other electron-donating or withdrawing groups can significantly alter its reactivity and biological activity.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the thienopyrazole ring interacts favorably with key residues in enzyme active sites, suggesting a rational basis for its observed biological activity. These findings have guided further optimization efforts aimed at improving its potency and selectivity.

In conclusion, 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbamate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in contemporary research and development efforts. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both medicinal chemistry and agrochemical science.